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Compound of Interest

Compound Name: 1,2-Bis(bromomethyl)benzene

Cat. No.: B041939 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with 1,2-
Bis(bromomethyl)benzene. Adherence to these protocols is essential for ensuring laboratory

safety and proper chemical management.

1,2-Bis(bromomethyl)benzene is a hazardous chemical that requires strict safety measures

to prevent exposure. It is classified as corrosive and a lachrymator, and it can cause severe

skin burns, eye damage, and may be fatal if inhaled.[1][2] This guide outlines the necessary

personal protective equipment (PPE), step-by-step handling procedures, and disposal plans to

minimize risks.

Essential Safety Information at a Glance
A thorough understanding of the hazards associated with 1,2-Bis(bromomethyl)benzene is

the first line of defense. The following table summarizes its key hazard classifications.
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Hazard Classification Description

Acute Toxicity, Inhalation Fatal if inhaled[1]

Skin Corrosion/Irritation Causes severe skin burns[1][2]

Eye Damage/Irritation Causes serious eye damage[1][2]

Sensitization, Skin May cause an allergic skin reaction[1]

Acute Toxicity, Oral Harmful if swallowed[1]

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is mandatory to prevent any direct contact with 1,2-
Bis(bromomethyl)benzene. The following equipment must be worn at all times when handling

this chemical.

Protection Type Specific Equipment
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Chemical safety

goggles and a face

shield

OSHA 29 CFR

1910.133 or European

Standard EN166[3]

To protect eyes and

face from splashes

and fumes.

Skin Protection

Chemical-resistant

gloves (e.g., nitrile,

neoprene)

Inspect gloves prior to

use[4]

To prevent skin

contact.

Chemical-resistant

apron or lab coat
N/A

To protect the body

from splashes.

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Required if ventilation

is inadequate[3]

To prevent inhalation

of dust or fumes.

Operational Protocol: Step-by-Step Handling Procedure
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All handling of 1,2-Bis(bromomethyl)benzene must be conducted within a certified chemical

fume hood to ensure proper ventilation.

Preparation:

Don PPE: Before entering the designated handling area, put on all required PPE as specified

in the table above.

Prepare Workspace: Ensure the chemical fume hood is clean and uncluttered. Gather all

necessary equipment and reagents.

Emergency Preparedness: Confirm that an eyewash station and safety shower are readily

accessible and unobstructed.[3]

Handling:

Weighing and Transfer: Carefully weigh and transfer the chemical within the fume hood. Use

dry, clean spatulas and containers to avoid generating dust.

Reactions: If using in a reaction, add it slowly to the reaction vessel. Keep the container

tightly sealed when not in use.[1][3]

Avoid Inhalation: Do not breathe dust or fumes.[1][3]

No Contamination: Do not eat, drink, or smoke in the handling area.[1][3]

Post-Handling:

Decontamination: Thoroughly decontaminate all work surfaces, equipment, and glassware

that have come into contact with the chemical.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[1]

Clothing: Launder any contaminated work clothing separately before reuse.[1]

Emergency and First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of water and soap for at

least 15 minutes. Seek medical attention if

irritation or a rash occurs.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][3]

Disposal Plan: Responsible Waste Management
Proper disposal of 1,2-Bis(bromomethyl)benzene and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

All solid waste contaminated with 1,2-Bis(bromomethyl)benzene should be collected in a

designated, labeled, and sealed hazardous waste container.

Unused or unwanted 1,2-Bis(bromomethyl)benzene must be disposed of as hazardous

waste.

Disposal Procedure:

Dispose of the waste through an authorized hazardous or special waste collection point.[1]
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Treatment may involve mixing with a combustible solvent and incineration in a licensed

facility.[1]

Empty containers must be decontaminated before disposal. Consult your institution's

environmental health and safety office for specific guidelines.

Safe Handling Workflow for 1,2-
Bis(bromomethyl)benzene
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Safe Handling Workflow for 1,2-Bis(bromomethyl)benzene
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Caption: Workflow for the safe handling of 1,2-Bis(bromomethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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